![molecular formula C6H4N4O2 B1293488 5-Nitrobenzotriazole CAS No. 2338-12-7](/img/structure/B1293488.png)
5-Nitrobenzotriazole
Overview
Description
5-Nitrobenzotriazole is a chemical compound with the molecular formula C6H4N4O2 . It has an average mass of 164.122 Da and a monoisotopic mass of 164.033432 Da . It appears as a solid or liquid and may explode under prolonged exposure to heat or fire .
Synthesis Analysis
The synthesis of 1-Aryl-5-Nitrobenzotriazoles has been accomplished by various methods including diazotization of o-diaminoarenes, reaction of aryl azides with unsaturated compounds, and heterocyclization of o-amino-N-nitrosoarylamines or arylazobenzenes containing amino, nitro, or azido groups in the ortho position . The synthesis of diaryltriazenes was carried out by the diazotization of 3-nitroaniline and subsequent reaction of the resultant diazonium salt with a corresponding primary arylamine in pyridine .
Molecular Structure Analysis
The 5-Nitrobenzotriazole molecule contains a total of 17 bond(s). There are 13 non-H bond(s), 12 multiple bond(s), 1 rotatable bond(s), 2 double bond(s), 10 aromatic bond(s), 1 five-membered ring(s), 1 six-membered ring(s), 1 nine-membered ring(s), 1 nitro group(s) (aromatic), and 1 Triazole(s) .
Physical And Chemical Properties Analysis
5-Nitrobenzotriazole has a density of 1.6±0.1 g/cm3, a boiling point of 392.7±34.0 °C at 760 mmHg, and a vapour pressure of 0.0±0.9 mmHg at 25°C . It has an enthalpy of vaporization of 64.2±3.0 kJ/mol and a flash point of 191.3±25.7 °C . The index of refraction is 1.761, and it has a molar refractivity of 41.3±0.3 cm3 . It has 6 H bond acceptors, 1 H bond donor, and 1 freely rotating bond .
Scientific Research Applications
Chemical Industry
5-Nitrobenzotriazole is a chemical compound used in the chemical industry . It is produced by Tokyo Chemical Industry Co., Ltd .
Energetic Materials
Nitro derivatives of benzotriazoles, including 5-Nitrobenzotriazole, are considered safe energetic materials . They are known for their remarkable thermal stability .
Thermal Decomposition Studies
5-Nitrobenzotriazole has been used in studies related to the kinetics and mechanism of thermal decomposition . These studies are important for understanding the stability and safety of the compound under different conditions .
Mass Spectrometry
The compound is also used in mass spectrometry studies . The National Institute of Standards and Technology (NIST) has compiled data on the mass spectrum of 5-Nitrobenzotriazole .
Safety And Hazards
5-Nitrobenzotriazole is harmful if swallowed . It can cause skin irritation and serious eye irritation . It is recommended to wash thoroughly after handling, not to eat, drink or smoke when using this product, and to rinse mouth if swallowed . It is also recommended to get medical help if swallowed . It is classified as Acute toxicity - Category 4, Oral .
properties
IUPAC Name |
5-nitro-2H-benzotriazole | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H4N4O2/c11-10(12)4-1-2-5-6(3-4)8-9-7-5/h1-3H,(H,7,8,9) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
AOCDQWRMYHJTMY-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=NNN=C2C=C1[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H4N4O2 | |
Record name | 5-NITROBENZOTRIAZOL | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID2062329 | |
Record name | 5-Nitrobenzotriazole | |
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Molecular Weight |
164.12 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Physical Description |
5-nitrobenzotriazol appears as a solid or liquid. May explode under prolonged exposure to heat or fire. Primary hazard is blast of an instantaneous explosion, not flying projectiles or fragments. | |
Record name | 5-NITROBENZOTRIAZOL | |
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URL | https://cameochemicals.noaa.gov/chemical/19600 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Product Name |
5-Nitrobenzotriazole | |
CAS RN |
2338-12-7 | |
Record name | 5-NITROBENZOTRIAZOL | |
Source | CAMEO Chemicals | |
URL | https://cameochemicals.noaa.gov/chemical/19600 | |
Description | CAMEO Chemicals is a chemical database designed for people who are involved in hazardous material incident response and planning. CAMEO Chemicals contains a library with thousands of datasheets containing response-related information and recommendations for hazardous materials that are commonly transported, used, or stored in the United States. CAMEO Chemicals was developed by the National Oceanic and Atmospheric Administration's Office of Response and Restoration in partnership with the Environmental Protection Agency's Office of Emergency Management. | |
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Record name | 5-Nitrobenzotriazole | |
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Record name | 1H-Benzotriazole, 6-nitro- | |
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URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0002338127 | |
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Record name | 5-Nitrobenzotriazole | |
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Record name | 5-Nitrobenzotriazole | |
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Record name | 1H-Benzotriazole, 6-nitro- | |
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Record name | 5-Nitrobenzotriazole | |
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Record name | 5-nitrobenzotriazole | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Citations
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